5-(4-Ethoxy-5-isopropyl-2-methylbenzylidene)-3-ethyl-2-(ethylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C20H28N2O2S
• Molecular Weight: 360.5 g/mol
• IUPAC Name: (5Z)-5-[(4-ethoxy-2-methyl-5-propan-2-ylphenyl)methylidene]-3-ethyl-2-ethylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H28N2O2S/c1-7-21-20-22(8-2)19(23)18(25-20)12-15-11-16(13(4)5)17(24-9-3)10-14(15)6/h10-13H,7-9H2,1-6H3/b18-12-,21-20?
• InChI Key: DKHDAVHPUFHQDD-MORMLQEESA-N
• Isomeric SMILES: CCN=C1N(C(=O)/C(=C/C2=CC(=C(C=C2C)OCC)C(C)C)/S1)CC
• SMILES: CCN=C1N(C(=O)C(=CC2=CC(=C(C=C2C)OCC)C(C)C)S1)CC

Description

5-(4-Ethoxy-5-isopropyl-2-methylbenzylidene)-3-ethyl-2-(ethylimino)-1,3-thiazolidin-4-one, commonly known as EIT, is a thiazolidinone derivative that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is known to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial effects. In

Scientific Research Applications

EIT has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor activity by inducing apoptosis in cancer cells and inhibiting tumor growth. EIT has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Furthermore, EIT has demonstrated antimicrobial activity against various bacterial and fungal strains.

Mechanism of Action

The exact mechanism of action of EIT is not fully understood. However, studies have shown that it acts by inhibiting the activity of various enzymes and proteins involved in cell signaling pathways. EIT has been found to inhibit the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix proteins. It has also been shown to inhibit the activity of protein kinase C, which plays a role in cell proliferation and differentiation.
Biochemical and Physiological Effects:
EIT has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspases and increasing the expression of pro-apoptotic proteins. EIT has also been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Furthermore, EIT has demonstrated antimicrobial activity by disrupting the cell membrane of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One of the major advantages of using EIT in lab experiments is its wide range of biological activities. EIT has been found to exhibit antitumor, anti-inflammatory, and antimicrobial effects, making it a versatile compound for various research applications. However, one of the limitations of using EIT is its low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for the research on EIT. One of the areas of interest is the development of EIT-based drugs for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of EIT and its potential interactions with other drugs. Furthermore, the development of new synthesis methods for EIT with improved solubility and bioavailability is also an area of interest for future research.
Conclusion:
In conclusion, EIT is a thiazolidinone derivative that exhibits a wide range of biological activities, including antitumor, anti-inflammatory, and antimicrobial effects. The synthesis of EIT involves the reaction of 4-ethoxy-5-isopropyl-2-methylbenzaldehyde with ethylamine, followed by the addition of 2-mercaptoacetic acid and ammonium acetate. EIT acts by inhibiting the activity of various enzymes and proteins involved in cell signaling pathways. It has been found to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and exhibit antimicrobial activity. While there are advantages to using EIT in lab experiments, such as its versatility, there are also limitations, such as its low solubility in water. Future research should focus on the development of EIT-based drugs and the elucidation of its exact mechanism of action.

Synthesis Methods

The synthesis of EIT involves the reaction of 4-ethoxy-5-isopropyl-2-methylbenzaldehyde with ethylamine, followed by the addition of 2-mercaptoacetic acid and ammonium acetate. The resulting product is a yellow crystalline solid, which is further purified by recrystallization.